![molecular formula C7H8N2O2 B1589988 2,5-Dimethyl-3-nitropyridine CAS No. 52381-06-3](/img/structure/B1589988.png)
2,5-Dimethyl-3-nitropyridine
Overview
Description
2,5-Dimethyl-3-nitropyridine is a chemical compound with the molecular formula C7H8N2O2 and a molecular weight of 152.15 .
Synthesis Analysis
2,5-Dimethyl-3-nitropyridine can be synthesized through a number of methods including nitration of 2,5-dimethylpyridine . The reaction conditions involve the use of potassium carbonate and tetrakis (triphenylphosphine) palladium (0) in 1,4-dioxane under an inert atmosphere and heat refluxing for 7.5 hours .Molecular Structure Analysis
The molecular structure of 2,5-Dimethyl-3-nitropyridine includes the arrangement of atoms and the chemical bonds that hold the atoms together . It contains a total of 19 bonds .Chemical Reactions Analysis
The reaction mechanism of nitration in the synthesis of 2,5-Dimethyl-3-nitropyridine is not an electrophilic aromatic substitution, but one in which the nitro group migrates from the 1-position to the 3-position by a [1,5] sigmatropic shift .Scientific Research Applications
Synthesis of Nitropyridines
“2,5-Dimethyl-3-nitropyridine” can be used in the synthesis of nitropyridines . Nitropyridines are synthesized by reacting pyridine and substituted pyridines with N2O5 in an organic solvent to give the N-nitropyridinium ion . This reaction mechanism is not an electrophilic aromatic substitution, but one in which the nitro group migrates from the 1-position to the 3-position by a [1,5] sigmatropic shift .
Production of 2-Substituted-5-Nitropyridines
From 3-nitropyridine, 5-nitropyridine-2-sulfonic acid is formed in a two-step reaction . From this, a series of 2-substituted-5-nitro-pyridines has been synthesized . “2,5-Dimethyl-3-nitropyridine” could potentially be used in similar reactions to produce a variety of 2-substituted-5-nitropyridines.
Substitution Reactions
“2,5-Dimethyl-3-nitropyridine” can be used in substitution reactions . 3-Nitropyridine and 4-substituted-3-nitropyridines have been substituted with ammonia and amines by the vicarious substitution method and by the oxidative substitution method in the position para to the nitro group . High regioselectivities and yields have been obtained in both cases to afford a series of 4-substituted-2-alkylamino-5-nitropyridines .
Chemical Research
“2,5-Dimethyl-3-nitropyridine” is used in chemical research . It is available for purchase from chemical suppliers for use in laboratory settings .
Safety and Hazards
properties
IUPAC Name |
2,5-dimethyl-3-nitropyridine | |
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Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C7H8N2O2/c1-5-3-7(9(10)11)6(2)8-4-5/h3-4H,1-2H3 | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
ODTIWFKSSFPXNI-UHFFFAOYSA-N | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC1=CC(=C(N=C1)C)[N+](=O)[O-] | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C7H8N2O2 | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID40504830 | |
Record name | 2,5-Dimethyl-3-nitropyridine | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID40504830 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
152.15 g/mol | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Product Name |
2,5-Dimethyl-3-nitropyridine | |
CAS RN |
52381-06-3 | |
Record name | 2,5-Dimethyl-3-nitropyridine | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID40504830 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
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Strategy Settings
Precursor scoring | Relevance Heuristic |
---|---|
Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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